![molecular formula C16H16N2O5 B4882403 N-(2-methoxy-4-nitrophenyl)-2-(2-methoxyphenyl)acetamide](/img/structure/B4882403.png)
N-(2-methoxy-4-nitrophenyl)-2-(2-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxy-4-nitrophenyl)-2-(2-methoxyphenyl)acetamide, commonly known as MNPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPA is a member of the acetamide family of compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of MNPA is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell division and proliferation. Specifically, MNPA has been shown to inhibit the activity of thymidylate synthase (TS), which is an enzyme that is involved in the synthesis of DNA. By inhibiting the activity of TS, MNPA may prevent cancer cells from dividing and proliferating.
Biochemical and Physiological Effects:
MNPA has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer effects, MNPA has been shown to have anti-inflammatory and anti-bacterial properties. It has also been shown to have analgesic effects, which may make it useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of MNPA is its high potency and specificity. MNPA has been shown to be highly effective at inhibiting the activity of certain enzymes, which makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one of the limitations of MNPA is its potential toxicity. MNPA has been shown to be toxic to certain cell types at high concentrations, which may limit its usefulness in certain experiments.
Future Directions
There are a number of future directions for research on MNPA. One area of interest is the development of MNPA analogs that are more potent and selective than the parent compound. Another area of interest is the development of MNPA-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of MNPA and its potential applications in scientific research.
Synthesis Methods
The synthesis of MNPA involves the reaction of 2-methoxy-4-nitroaniline and 2-methoxyphenylacetic acid in the presence of a coupling agent such as N-ethyl-N-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure MNPA.
Scientific Research Applications
MNPA has been studied extensively for its potential applications in scientific research. One of the most promising applications of MNPA is in the field of cancer research. MNPA has been shown to inhibit the growth of cancer cells in vitro and in vivo. It is believed that MNPA exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cell division and proliferation.
properties
IUPAC Name |
N-(2-methoxy-4-nitrophenyl)-2-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5/c1-22-14-6-4-3-5-11(14)9-16(19)17-13-8-7-12(18(20)21)10-15(13)23-2/h3-8,10H,9H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKUWJBVKDPQVKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.